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Compound of Interest

Compound Name: Sodium-23

Cat. No.: B1245947

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical guidance for the handling and
disposal of Sodium-23 (3Na). As the only stable and naturally occurring isotope of sodium, the
primary hazards associated with Sodium-23 are not radiological but are instead related to its
chemical reactivity as an alkali metal. Adherence to these procedures is critical to ensure a safe

laboratory environment.

Core Safety Information

Sodium-23, as metallic sodium, is a soft, silvery-white solid that is highly reactive. It reacts
violently with water, including moisture in the air, to produce flammable hydrogen gas and
corrosive sodium hydroxide. This reaction can lead to spontaneous ignition or explosion.

Hazard Classification Description

) Category 1: May ignite spontaneously in moist
Flammable Solids

air.[1]
Substances which, in contact with water, emit Category 1: Reacts violently with water to
flammable gases produce hydrogen gas.[1][2]
Skin Corrosion/Irritation Category 1B: Causes severe skin burns.[1][2]
Serious Eye Damage/Eye Irritation Category 1: Causes serious eye damage.[2]
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Personal Protective Equipment (PPE)

The proper selection and use of PPE are paramount when handling Sodium-23.

PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles and a
face shield.[3][4]

Protects against splashes of
sodium or corrosive reaction

products.

Hand Protection

Dry, loose-fitting gloves (e.g.,
moleskin mittens, nitrile
gloves).[5][6]

Prevents skin contact and
moisture transfer. Ensure

gloves are dry.

Body Protection

Fire-retardant laboratory coat
and a neoprene or Nomex™
apron.[5][7]

Protects against splashes and

potential fire.

Footwear

Closed-toe industrial safety

shoes.[5]

Protects feet from spills and

falling objects.

Respiratory Protection

A full-face respirator with
appropriate cartridges may be
necessary for large quantities

or in case of fire.[3][6]

Protects against inhalation of

sodium oxide fumes.

Operational Plans: Handling and Storage

A systematic approach to handling and storage is essential to mitigate the risks associated with

Sodium-23.

Experimental Workflow for Handling Sodium-23
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Sodium-23 Handling Workflow
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Detailed Experimental Protocols

Preparation:
o Gather PPE: Don all required personal protective equipment as specified in the table above.

o Prepare Work Area: Ensure the work area, typically a fume hood or glove box, is clean, dry,
and free of flammable materials.[8] A Class D fire extinguisher (for combustible metals) or
dry sand must be readily available.[7] Do not use water, carbon dioxide, or halogenated
extinguishing agents.[7]

 Inert Atmosphere: For many operations, handling sodium under an inert atmosphere (e.g.,
argon or nitrogen) is necessary to prevent reaction with air and moisture.[7] Sodium is
typically stored under mineral oil, which must be removed with a dry hydrocarbon solvent
(e.g., hexane) before use in most applications.

Handling:
o Transfer: Use dry, non-reactive tools such as forceps to handle pieces of sodium.

o Cutting: If smaller pieces are needed, place the sodium on a dry, non-reactive surface (like a
ceramic tile) and cut with a sharp, dry knife.

e Reactions: Add sodium to the reaction vessel in a controlled manner. Be aware that the
reaction with certain reagents can be highly exothermic.

Storage:

e Sodium metal must be stored under a dry, inert liquid such as mineral oil or kerosene to
prevent contact with air and moisture.[1][7]

e The storage container should be clearly labeled and stored in a cool, dry, well-ventilated area
away from water, acids, and oxidizing agents.[8][9]

» The storage building should be weatherproof and not have a water-based fire sprinkler
system.[5]
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Disposal Plan

All waste containing Sodium-23 must be treated as hazardous waste.

Disposal Workflow
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Sodium-23 Waste Disposal Workflow

Detailed Disposal Protocol

Small scraps of sodium should be destroyed in the lab shortly after they are generated to
minimize storage hazards.[8][10]

e Segregate Waste: Collect all scraps of sodium metal for disposal. Do not mix with other
waste streams.

o Prepare Neutralization Setup: In a fume hood, prepare a flask containing a suitable alcohol,
such as 95% ethanol or isopropanol.[8][11] Use approximately 20 mL of alcohol for each
gram of sodium.[8] It is advisable to place the flask in a secondary container.[8]

o Slow Addition: Using tweezers, add the small pieces of sodium to the alcohol one at a time at
a rate that does not cause the solvent to boil.[8] The reaction produces sodium ethoxide (or
isopropoxide) and hydrogen gas.

» Monitor Reaction: Allow sufficient time for the reaction to complete after each addition.

e Final Quench: Once all the sodium has reacted, cautiously add small amounts of water to
the solution to ensure any residual sodium is consumed and to convert the sodium alkoxide
to sodium hydroxide.[8]

e Labeling and Final Disposal: The resulting solution should be clearly labeled as "Sodium
Hydroxide in Ethanol/Water" (or the appropriate alcohol) and disposed of as hazardous
waste through your institution's Environmental Health and Safety (EHS) department.[8][10]
Never dispose of this solution down the drain. For larger quantities of sodium waste, it
should be stored under mineral oil in a clearly labeled, sealed container and given to EHS for
disposal.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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